Cas no 177172-37-1 (4-(3-phenylpropyl)piperidin-4-ol)

• Product Name: 4-(3-phenylpropyl)piperidin-4-ol
• CAS No: 177172-37-1
• MF: C₁₄H₂₁NO
• MW: 219.322643995285
• MDL: MFCD21171052
• CID: 1363994
• PubChem ID: 416903
• Update Time: 2025-06-09

4-(3-phenylpropyl)piperidin-4-ol Chemical and Physical Properties

Names and Identifiers

• 4-Piperidinol, 4-(3-phenylpropyl)-
• 4-(3-phenylpropyl)piperidin-4-ol
• 4-Hydroxy-4-(3-phenylpropyl)piperidine
• 177172-37-1
• DTXSID40329040
• 4-hydroxy-4-(3-phenylpropyl)-piperidine
• 4hydroxy-4-(3-phenylpropyl)-piperidine
• AKOS014480413
• DA-09201
• SCHEMBL5175182
• MRKWQCUGCSVVFJ-UHFFFAOYSA-N
• EN300-1869587

• MDL： MFCD21171052
• Inchi： 1S/C14H21NO/c16-14(9-11-15-12-10-14)8-4-7-13-5-2-1-3-6-13/h1-3,5-6,15-16H,4,7-12H2
• InChI Key： MRKWQCUGCSVVFJ-UHFFFAOYSA-N
• SMILES： OC1(CCCC2C=CC=CC=2)CCNCC1

Computed Properties

• Exact Mass: 219.16243
• Monoisotopic Mass: 219.162
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 16
• Rotatable Bond Count: 4
• Complexity: 193
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.2
• Topological Polar Surface Area: 32.3Ų

Experimental Properties

• PSA: 32.26

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic nitrogen compounds Organonitrogen compounds Aralkylamines
• Solvents and Organic Chemicals Organic Compounds Organic nitrogen compounds Organonitrogen compounds Amines Aralkylamines

Additional information on 4-(3-phenylpropyl)piperidin-4-ol

Comprehensive Guide to 4-(3-phenylpropyl)piperidin-4-ol (CAS No. 177172-37-1): Properties, Applications, and Research Insights

4-(3-phenylpropyl)piperidin-4-ol (CAS No. 177172-37-1) is a structurally unique organic compound that has garnered significant attention in pharmaceutical and chemical research. This piperidine derivative, characterized by its phenylpropyl side chain and hydroxyl functional group, exhibits versatile chemical properties, making it a valuable intermediate in synthetic chemistry. Researchers and industry professionals frequently search for terms like "4-(3-phenylpropyl)piperidin-4-ol synthesis", "CAS 177172-37-1 applications", and "piperidine derivatives in drug discovery", reflecting its relevance in modern scientific inquiries.

The compound's molecular structure combines a piperidine ring with a hydroxyl group at the 4-position, enhancing its potential for hydrogen bonding and solubility in polar solvents. This feature is critical for its applications in medicinal chemistry, where solubility and bioavailability are key considerations. Recent studies highlight its role as a precursor in the development of central nervous system (CNS) targeting agents, aligning with trending topics such as "neuropharmacology" and "blood-brain barrier penetration". Users often inquire about "4-(3-phenylpropyl)piperidin-4-ol mechanism of action", underscoring its pharmacological significance.

From a synthetic perspective, CAS 177172-37-1 is synthesized via multi-step organic reactions, including Grignard reactions and reductive amination. Its phenylpropyl moiety contributes to lipophilicity, a property explored in drug design to optimize membrane permeability. This aligns with frequent searches like "piperidine-based drug design" and "improving drug solubility". The compound's stability under physiological conditions further supports its utility in prodrug development, a hot topic in precision medicine.

In material science, 4-(3-phenylpropyl)piperidin-4-ol has been investigated for its potential in polymer modification due to its ability to introduce polar functional groups into hydrophobic matrices. Queries such as "piperidine derivatives in polymers" and "CAS 177172-37-1 material applications" reflect growing interdisciplinary interest. Additionally, its role in catalysis and ligand design is being explored, particularly in asymmetric synthesis—a field gaining traction with the rise of green chemistry initiatives.

Quality control and analytical characterization of 4-(3-phenylpropyl)piperidin-4-ol involve advanced techniques like HPLC, NMR spectroscopy, and mass spectrometry. Researchers often search for "CAS 177172-37-1 purity standards" and "analytical methods for piperidine compounds", emphasizing the need for rigorous standardization. The compound's spectral data (e.g., IR peaks at 3400 cm^-1 for OH stretch) is frequently referenced in patent literature.

Emerging trends in computational chemistry have enabled predictive studies on 4-(3-phenylpropyl)piperidin-4-ol's interactions with biological targets. Searches for "molecular docking of piperidine derivatives" and "QSAR studies" highlight its role in in silico drug design. Furthermore, its potential as a chiral building block in enantioselective synthesis resonates with the pharmaceutical industry's focus on stereochemistry and patent strategies.

Regulatory and safety profiles of CAS 177172-37-1 are also frequently queried, with terms like "4-(3-phenylpropyl)piperidin-4-ol SDS" and "handling precautions". While not classified as hazardous under standard guidelines, proper lab practices are recommended. The compound's environmental fate and biodegradability are under study, addressing concerns related to sustainable chemistry.

In conclusion, 4-(3-phenylpropyl)piperidin-4-ol (CAS No. 177172-37-1) represents a multifaceted compound with applications spanning drug development, materials science, and catalysis. Its alignment with trending topics like "CNS drug discovery", "green synthesis", and "computational modeling" ensures its continued relevance in scientific discourse. Future research may uncover novel derivatives or industrial applications, further solidifying its position in advanced chemical research.